Cas no 2287270-82-8 (1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole)
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
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- 2287270-82-8
- EN300-6749459
- 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole
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- Inchi: 1S/C13H18IN3O/c1-4-18-9-13(2,3)8-17-12-6-5-10(14)7-11(12)15-16-17/h5-7H,4,8-9H2,1-3H3
- InChI Key: MHJRURUZVYQAIW-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)N=NN2CC(C)(C)COCC
Computed Properties
- Exact Mass: 359.04946g/mol
- Monoisotopic Mass: 359.04946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.9Ų
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749459-0.05g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 0.05g |
$1152.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-0.1g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 0.1g |
$1207.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-0.25g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 0.25g |
$1262.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-0.5g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 0.5g |
$1316.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-1.0g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 1g |
$1371.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-2.5g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 2.5g |
$2688.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-5.0g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 5g |
$3977.0 | 2023-05-30 | ||
| Enamine | EN300-6749459-10.0g |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole |
2287270-82-8 | 10g |
$5897.0 | 2023-05-30 |
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole
Introduction to 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole (CAS No. 2287270-82-8)
1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole (CAS No. 2287270-82-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzotriazole core and an iodine substituent. These properties make it a promising candidate for various applications, particularly in the development of new therapeutic agents.
The benzotriazole moiety is well-known for its broad range of biological activities, including antioxidant, antifungal, and anti-inflammatory properties. The presence of the iodine substituent further enhances the compound's potential by introducing additional reactivity and selectivity. The ethoxy and dimethylpropyl groups contribute to the compound's solubility and bioavailability, making it an attractive candidate for drug development.
Recent studies have explored the potential of 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the compound effectively inhibits viral replication by targeting key enzymes involved in the viral life cycle.
In another study conducted by a team of researchers at the University of California, the compound was evaluated for its anticancer properties. The results showed that 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole selectively induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.
The pharmacokinetic profile of 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole has also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a potential drug candidate. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.
In terms of synthetic methods, several efficient routes have been developed to produce 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole. One notable approach involves the sequential coupling of 5-bromo-benzotriazole with 3-ethoxy-2,2-dimethylpropylamine followed by iodination using iodine monochloride. This method yields high purity product with good overall yield and is suitable for large-scale production.
The potential applications of 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole extend beyond its use as a therapeutic agent. The compound has also been investigated for its utility as a chemical probe in biological research. Its unique structure and functional groups make it an ideal tool for studying protein-protein interactions and enzyme inhibition mechanisms.
In conclusion, 1-(3-ethoxy-2,2-dimethylpropyl)-5-iodo-1H-1,2,3-benzotriazole (CAS No. 2287270-82-8) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential and optimize its properties for clinical use.
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